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Introduction

In the ongoing search for effective and safe alternatives to synthetic arthropod repellents,
naturally derived compounds have garnered significant attention. Among these, 2-undecanone
and 2-tridecanone, both methyl ketones found in the trichomes of wild tomato plants
(Lycopersicon hirsutum), have shown promise as potent tick repellents. 2-Undecanone is the
active ingredient in the commercially available repellent BioUD®, registered with the U.S.
Environmental Protection Agency (EPA). This guide provides a detailed comparison of the tick
repellency of 2-undecanone and 2-tridecanone, supported by experimental data, to assist
researchers, scientists, and drug development professionals in their evaluation of these

compounds.

Data Presentation: Repellency Comparison

The following tables summarize the quantitative data from a key study comparing the
repellency of 2-undecanone and 2-tridecanone against two medically important tick species:
the lone star tick (Amblyomma americanum) and the American dog tick (Dermacentor
variabilis).[1][2]

Table 1: Repellency on Filter Paper Assay (0.63 mg/cm?)
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Table 2: Repellency on Cheesecloth Assay (0.25 mg/cm?)
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Experimental Protocols

The data presented above was obtained through two-choice bioassays. A detailed description
of the methodologies is provided below.

Two-Choice Filter Paper Bioassay

This assay evaluates the repellency of a compound when applied to a surface.

Preparation of Test Arenas: A 9 cm diameter filter paper disc is cut in half. One half is treated
with a solution of the test compound (e.g., 8% 2-tridecanone or 8% 2-undecanone in
absolute ethanol), while the control half is treated with the solvent alone (absolute ethanol).
[1][2] The treated halves are allowed to air dry completely. The two halves are then rejoined
in a petri dish.

Tick Introduction: Unfed, host-seeking adult ticks of mixed sex are used for the experiment.
[1][2] A single tick is placed at the junction of the treated and untreated halves of the filter

paper.

Data Collection: The position of the tick is recorded at specific time intervals after
introduction. A tick is considered repelled if it is on the untreated half of the filter paper. The
percentage of repellency is calculated as the number of ticks on the untreated side divided
by the total number of ticks, multiplied by 100.

Time to Repellent Failure: The assay is monitored over time to determine the duration of
repellent activity. Repellency is considered to have failed when there is no statistically
significant difference between the number of ticks on the treated and untreated surfaces.[1]

[2]

Two-Choice Cheesecloth Bioassay

This assay is designed to assess the potential use of a repellent on clothing.

» Preparation of Test Material: A piece of cheesecloth is treated with a solution of the test
compound at a specific concentration (e.g., 0.25 mg/cm? of 2-tridecanone).[1]

o Assay Setup: The treated cheesecloth is used in a two-choice assay format, likely against an
untreated piece of cheesecloth, similar to the filter paper assay.
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o Tick Exposure and Observation: Ticks are introduced to the setup, and their preference for
the treated or untreated material is observed and recorded at various time points (e.g., 6, 9,
and 12 hours after application) to determine the duration of repellency.[1]

Mandatory Visualizations
Experimental Workflow for Tick Repellency Bioassay
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Caption: Workflow of a two-choice filter paper bioassay for tick repellency testing.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b123061?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

Proposed Tick Olfactory Signaling Pathway

The precise mechanism of how ticks detect and are repelled by specific compounds like 2-
undecanone and 2-tridecanone is still under investigation. However, research suggests a
departure from the insect model of odorant-binding proteins.[3][4] The current understanding
points towards a G-protein coupled receptor (GPCR) signaling cascade within the tick's unique
sensory structure, the Haller's organ, located on their first pair of legs.[3][4]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b123061?utm_src=pdf-body
https://www.benchchem.com/product/b123061?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5536051/
https://pubmed.ncbi.nlm.nih.gov/28718821/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5536051/
https://pubmed.ncbi.nlm.nih.gov/28718821/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Sensory Neuron Membrane

Repellent Molecule
e.g.. 2-Undecanone

Production

Cytoplasm

Second Messenger
(e.g., CAMP)

Neuron Depolarization
(Signal Transduction)

Signal to Brain

Repellent Behavior

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Repellency Properties
shorter alkyl chain

Shorter-lasting repellency
(2-3 hours on filter paper)

2-Undecanone | C11H220 Commercially available (BioUD®)
2-Tridecanone | C13H260

Longer-lasting repellency
(up to 12-15 hours on filter paper)

longer alkyl chain Potential for clothing application

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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